Methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate

• Molecular Formula: C11H8F6O3
• Molecular Weight: 302.17 g/mol
• IUPAC Name: methyl 2-[3,5-bis(trifluoromethyl)phenyl]-2-hydroxyacetate
• InChI: InChI=1S/C11H8F6O3/c1-20-9(19)8(18)5-2-6(10(12,13)14)4-7(3-5)11(15,16)17/h2-4,8,18H,1H3
• InChI Key: MDKXYOBXGMDVNT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)O

Description

Methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate is a useful research compound. Its molecular formula is C11H8F6O3 and its molecular weight is 302.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To solution of [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetic acid (510 mg, 1.77 mmol) in benzene (10 mL) was added MeOH (1.5 mL) followed by (trimethylsilyl)diazomethane (1.06 mL of a 2M solution in hexanes, 2.12 mmol). After 10 minutes, the reaction was quenched with several drops of HOAc (add until yellow color disappears). The reaction was concentrated and purified by flash chromatography with 10 to 80% EtOAc/hexanes to afford methyl [3,5-bis(trifluoromethyl)phenyl](hydroxy)acetate. 1H NMR (CDCl3, 500 MHz) δ 7.94 (s, 2H), 7.85 (s, 1H), 5.32 (s, 1H), 3.83 (s, 3H), 3.68 (bs, 1H).